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Compound of Interest

Compound Name: Copper phthalocyanine

CAS No.: 26893-93-6

Cat. No.: B11928863

Get Quote

Copper phthalocyanine (CuPc) is a synthetic, macrocyclic pigment of immense industrial and

scientific importance.[1][2] Structurally analogous to naturally occurring porphyrins like heme

and chlorophyll, the CuPc molecule features a highly stable 16-membered ring of alternating

carbon and nitrogen atoms coordinating a central copper ion.[1] This unique π-conjugated

system is responsible for its brilliant blue color and exceptional stability against light, heat,

acids, and alkalis.[2][3]

While traditionally dominant as a blue and green pigment in inks, automotive paints, and

plastics, the applications of CuPc have expanded into high-technology sectors.[3][4][5] Its

properties as an organic semiconductor have led to its investigation in organic field-effect

transistors (OFETs), light-emitting diodes (LEDs), and as an electron donor in organic

photovoltaic cells.[2] For drug development professionals, the phthalocyanine scaffold is a key

platform for photosensitizers in photodynamic therapy (PDT).[4]
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The most common and atom-economical laboratory-scale synthesis of metallophthalocyanines

involves the template-driven cyclotetramerization of four phthalonitrile molecules.[1][6] The

reaction is typically performed at high temperatures, often in a high-boiling point solvent, in the

presence of a metal salt which acts as a template for the macrocycle's formation.[1]

Reaction Mechanism
The precise mechanism can be complex, but it is generally understood to proceed through the

formation of an intermediate, followed by a cascade of nucleophilic additions and cyclizations.

A base is often employed to facilitate the initial steps of the reaction.[7][8] The copper salt not

only serves as a template but also participates electronically in the reaction.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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